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Compound of Interest

4-(Bromomethyl)-3-methyl-5-
Compound Name:
phenylisoxazole

Cat. No.: B050187

Essential Safety and Handling Guide for 4-
(Bromomethyl)-3-methyl-5-phenylisoxazole

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-(Bromomethyl)-3-methyl-5-
phenylisoxazole (CAS No. 113841-59-1). Adherence to these protocols is essential to ensure
a safe laboratory environment.

Chemical Identifier and Hazard Information:

Identifier Value

Chemical Name 4-(Bromomethyl)-3-methyl-5-phenylisoxazole
CAS Number 113841-59-1[1]

Molecular Formula C11H10BrNO

Molecular Weight 252.11

Hazard Classification:
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Hazard Class Category Hazard Statement

H290: May be corrosive to

Corrosive to Metals Category 1
metals[1]

H314: Causes severe skin

Skin Corrosion/Irritation Category 1B
burns and eye damage[1]

H318: Causes serious eye

Serious Eye Damage/Irritation Category 1
damage[1]

Operational Plan: Safe Handling Protocol

All handling of 4-(Bromomethyl)-3-methyl-5-phenylisoxazole must be conducted in a
designated area, preferably within a certified chemical fume hood to minimize inhalation

exposure.[2]
1. Engineering Controls:

o Fume Hood: All weighing, handling, and solution preparation must occur within a certified

chemical fume hood.[3]
e Ventilation: Ensure the laboratory has a well-maintained ventilation system.[2]

o Eyewash and Safety Shower: An accessible and operational eyewash station and safety
shower are mandatory in the immediate work area.[4]

2. Personal Protective Equipment (PPE):

A comprehensive suite of PPE is required to prevent skin and eye contact.
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. .. . Recommended for High-
Protection Type Minimum Requirement . .
Risk Operations

ANSI-approved safety goggles  Full-face shield worn over

Eye/Face o ]
with side shields.[2] safety goggles.[2][5]
Chemical-resistant gloves Double-gloving with a flexible
Hand (e.g., Nitrile). Inspect for laminate glove as the inner
damage before use.[3][6] layer.[2][5]

Laboratory coat, long pants, ]
Body Flame-resistant lab coat.[2]
and closed-toe shoes.[2]

3. Step-by-Step Handling Procedure:
e Preparation:
o Ensure the fume hood is clean and uncluttered.[6]
o Cover the work surface with absorbent, disposable bench paper.[3]
o Assemble all necessary equipment (e.g., spatula, weigh paper, glassware).
e Donning PPE:
o Put on all required PPE as outlined in the table above before handling the chemical.[6]
» Weighing and Transfer:
o Use anti-static weigh paper or a tared container to weigh the solid compound.[3]
o Handle the compound carefully to avoid generating dust.[3]
o Use a spatula for all transfers.[3]
e Solution Preparation:

o If preparing a solution, slowly add the solid to the solvent in a suitable container within the
fume hood.[3]
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o Keep the container capped when not in use.[3]

e Post-Handling:
o Decontaminate the work area and any equipment used.
o Properly doff PPE, avoiding contact with the outer surfaces of gloves.

o Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[1][3]

Disposal Plan: Hazardous Waste Management

All waste materials containing 4-(Bromomethyl)-3-methyl-5-phenylisoxazole must be treated
as hazardous waste and disposed of in accordance with institutional, local, state, and federal

regulations.[6]

Waste Segregation and Collection:

Waste Type Collection and Labeling Procedure

Collect unused solid compound, contaminated
weigh paper, and other solid materials in a
Solid Waste dedicated, clearly labeled hazardous waste

container for halogenated organic compounds.

[3]

Collect solutions containing the compound in a
Liquid Waste separate, clearly labeled hazardous waste

container for halogenated organic solvents.[3]

Dispose of contaminated gloves and other
Contaminated PPE disposable PPE in a designated hazardous

waste stream.[3]

Disposal Method:

» All waste must be disposed of through a licensed hazardous waste disposal service.[3][6]
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o High-temperature incineration at a permitted facility is the typical disposal method for
brominated organic compounds.[3]

e Do not dispose of this chemical down the drain or in regular trash.[3]

Experimental Workflow

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Acetyl_6_bromoquinolin_4_1H_one.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Acetyl_6_bromoquinolin_4_1H_one.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

/

-

Preparation

Assemble Equipment in Fume HoocD

lEnsure all PPE is available

Don Personal Protective Equipment (PPED

J

Proceed to handling

[Handling (invFume Hood)\

CNeigh Solid CompouncD
Gransfer to Reaction VesseD
Grepare Solution (if applicablea

- J

After experiment completion

/

-

Cleanup arv d Disposal

Decontaminate Work Area and Equipment

;

Doff PPE
GVash Hands Thoroughla

\

Segregate and Dispose of Hazardous Waste

J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/product/b050187?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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